2-(2,3-dihydro-1-benzofuran-6-yl)-N-(2,2,6,6-tetramethyl-4-piperidyl)acetamide

• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-6-yl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C19H28N2O2/c1-18(2)11-15(12-19(3,4)21-18)20-17(22)10-13-5-6-14-7-8-23-16(14)9-13/h5-6,9,15,21H,7-8,10-12H2,1-4H3,(H,20,22)
• InChI Key: BKLFODRUTDXHSA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)CC2=CC3=C(CCO3)C=C2)C

Description

This compound is a hindered amine light stabilizer (HALS) derivative characterized by a 2,3-dihydrobenzofuran moiety linked via an acetamide group to a sterically hindered 2,2,6,6-tetramethylpiperidine (TMP) core. The TMP group is a hallmark of HALS, which function as radical scavengers to mitigate polymer degradation under UV exposure .

Comparison with Similar Compounds

Key Observations :

• Steric Hindrance : All compounds feature the TMP core, critical for radical scavenging. The dihydrobenzofuran group in the target compound may enhance UV absorption compared to aliphatic esters (e.g., CYASORB® 3853) .
• Solubility : The acetamide linkage in the target compound likely improves polar polymer compatibility (e.g., polyamides) versus hydrophobic esters like CYASORB® 3853 .
• Thermal Stability : Compounds with bulky substituents (e.g., SANDUVOR® 3055’s dodecyl chain) exhibit superior thermal resistance, whereas the target compound’s benzofuran may limit high-temperature performance .

Performance and Application Analysis

• UV Stabilization Efficiency: TMP derivatives with aromatic groups (e.g., benzofuran) show enhanced synergy with phenolic antioxidants, as seen in HOSTAVIN® N20’s dispirocyclic structure . The target compound’s dihydrobenzofuran may similarly improve radical scavenging in polyolefins.
• Volatility: Low-molecular-weight HALS (e.g., 2,2,6,6-tetramethyl-4-piperidinol, MW ~185 g/mol) exhibit higher volatility (3.3E+07 ng/L in water systems) , whereas the target compound’s larger structure (estimated MW >300 g/mol) likely reduces volatility, akin to PowerStab™ 3346’s copolymer design .
• Environmental Persistence: TMP derivatives like 2,2,6,6-tetramethyl-4-piperidinol show moderate environmental persistence (3.2E+07 ng/L in wastewater) . The acetamide and benzofuran groups in the target compound may alter biodegradability, warranting further study.